Cas no 6267-05-6 ( )

• Product Name: &nbsp
• CAS No: 6267-05-6
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 957143
• PubChem ID: 201565
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC 36676; 2-(1,2-diphenylethylamino)ethanol hydrochloride; 2-((1,2-Diphenylethyl)amino)ethanol hydrochloride; Ethanol, 2-((1,2-diphenylethyl)amino)-, hydrochloride; AC1L46P7; NSC36676; NSC-36676; LS-66722;
• NSC-36676
• DTXSID701346533
• Ethanol, 2-((1,2-diphenylethyl)amino)-, hydrochloride
• 2-((1,2-Diphenylethyl)amino)ethanol hydrochloride
• NSC36676
• NSC 36676
• 6267-05-6
•  

• Inchi： 1S/C16H19NO.ClH/c18-12-11-17-16(15-9-5-2-6-10-15)13-14-7-3-1-4-8-14;/h1-10,16-18H,11-13H2;1H
• InChI Key： ZDUBPWIJVZFCDT-UHFFFAOYSA-N
• SMILES： Cl.OCCNC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.1235
• Monoisotopic Mass: 277.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 119.7°C
• Refractive Index: 1.584
• PSA: 32.26
• LogP: 3.74520